Cas no 1432677-78-5 (2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one;hydrochloride)

• Product Name: 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one;hydrochloride
• CAS No: 1432677-78-5
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 4599455
• PubChem ID: 71758253
• Update Time: 2025-07-25

2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H,2H,3H,4H-pyrido[3,4-b]pyrazin-3-one hydrochloride
• 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one;hydrochloride

• Inchi： 1S/C8H9N3O.ClH/c1-5-8(12)11-7-4-9-3-2-6(7)10-5;/h2-5,10H,1H3,(H,11,12);1H
• InChI Key： YSYUDVXPBSWKIO-UHFFFAOYSA-N
• SMILES： CC1C(NC2=CN=CC=C2N1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one;hydrochloride

Introduction to 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one hydrochloride (CAS No. 1432677-78-5)

2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one hydrochloride, identified by its CAS number 1432677-78-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule belongs to the pyrazinone class, featuring a fused pyridine and pyrazine ring system. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further exploration in medicinal chemistry.

The structure of 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one hydrochloride encompasses a nitrogen-rich core, which is characteristic of many bioactive molecules. This nitrogen-rich scaffold is known to interact favorably with biological targets, such as enzymes and receptors, thereby modulating various physiological processes. The compound's molecular framework suggests potential applications in the development of small-molecule inhibitors and activators for therapeutic purposes.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrido[3,4-b]pyrazinones due to their structural versatility and biological activity. Studies have demonstrated that this class of compounds exhibits a broad spectrum of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The methyl substitution at the 2-position and the dihydro functionality at the 2,4 positions contribute to the compound's unique chemical profile, influencing its reactivity and interactions with biological systems.

One of the most compelling aspects of 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one hydrochloride is its potential as a lead compound for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced potency and selectivity. These efforts have led to the discovery of novel analogs that show promise in preclinical studies for treating various diseases.

The hydrochloride salt form of this compound is particularly noteworthy for its improved pharmacokinetic properties. Salts are often used in pharmaceutical formulations to enhance stability, solubility, and absorption rates. In the case of 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one hydrochloride, the hydrochloride moiety ensures better dissolution in aqueous solutions, facilitating its use in oral and intravenous formulations.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one hydrochloride, making it more accessible for academic and industrial research. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been optimized to produce high-purity samples suitable for structural elucidation and biological testing.

The compound's potential therapeutic applications are further highlighted by its interaction with key biological pathways. For instance, studies suggest that pyrido[3,4-b]pyrazinones can modulate enzymes involved in signal transduction and metabolic processes. This makes them attractive candidates for developing drugs targeting conditions such as cancer, neurodegenerative diseases, and metabolic disorders.

In vitro studies have shown that 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one hydrochloride exhibits inhibitory effects on certain enzymes associated with inflammation and cell proliferation. These findings align with the broader trend in drug discovery towards identifying molecules that can selectively target pathological pathways without significant off-target effects.

The development of 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one hydrochloride also underscores the importance of collaboration between academia and industry. Partnerships between research institutions and pharmaceutical companies have accelerated the translation of laboratory discoveries into clinical candidates. This synergy is crucial for bringing new therapies to patients more rapidly.

Looking ahead, the future prospects for 2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one hydrochloride appear promising. Continued research into its mechanism of action and optimization of its chemical properties will be essential for realizing its full therapeutic potential. As computational biology and artificial intelligence tools become more sophisticated, they will likely play an increasingly important role in guiding the design and synthesis of novel derivatives.

The compound's role in addressing unmet medical needs is further underscored by its potential to interact with multiple targets within complex biological systems. This multifaceted approach is particularly relevant in treating chronic diseases where multiple pathways are dysregulated.

In conclusion,2-methyl-2,4-dihydro-1H-pyrido[3,4-b]pyrazin-3-one hydrochloride (CAS No. 1432677-78-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research progresses，this compound will continue to be a focal point for scientists exploring innovative treatments across various disease areas.